Cas no 1019-03-0 (2-Propylquinoline-4-carboxylic acid)

• Product name: 2-Propylquinoline-4-carboxylic acid
• CAS No: 1019-03-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD01325647
• CID: 1072198
• PubChem ID: 854375

2-Propylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propylquinoline-4-carboxylic acid
• 2-n-Propyl-cinchoninsaeure
• 2-propyl-4-quinolinecarboxylic acid
• 2-Propyl-chinolin-4-carbonsaeure
• 2-Propyl-cinchoninsaeure
• 2-propyl-quinoline-4-carboxylic acid
• AC1LGZJY
• AC1Q2V1R
• BBL013723
• HMS2445G18
• Oprea1_200991
• SureCN1133916
• 4-quinolinecarboxylic acid, 2-propyl-
• AK-968/40159198
• Z275123336
• CHEMBL1472584
• SR-01000256990-1
• SR-01000256990
• MLS000531342
• DTXSID50357576
• MFCD01325647
• Cambridge id 7270977
• SB68857
• ALBB-011587
• SMR000136320
• CS-0214723
• STK332727
• G22567
• SCHEMBL1133916
• VS-03964
• 1019-03-0
• EN300-188236
• AKOS003297060

• MDL： MFCD01325647
• Inchi： InChI=1S/C13H13NO2/c1-2-5-9-8-11(13(15)16)10-6-3-4-7-12(10)14-9/h3-4,6-8H,2,5H2,1H3,(H,15,16)
• InChI Key： GHWNIFKWPIVEPC-UHFFFAOYSA-N
• SMILES： CCCC1=NC2=CC=CC=C2C(=C1)C(=O)O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 361.4°C at 760 mmHg
• Flash Point: 172.4°C
• Refractive Index: 1.626
• PSA: 50.19
• LogP: 2.88550
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Propylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids